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Compound of Interest

Compound Name: 2-Ethylthiazol-4-amine

Cat. No.: B15072746 Get Quote

An In-depth Technical Guide to 2-Amino-4-
ethylthiazole
Authored for Researchers, Scientists, and Drug Development Professionals

Foreword
This technical guide provides a comprehensive overview of 2-Amino-4-ethylthiazole, a

heterocyclic amine of significant interest in medicinal chemistry and drug development. This

document consolidates critical data including its chemical identity, molecular structure,

synthesis, and known biological activities. Particular attention is given to presenting quantitative

data in a structured format and detailing experimental protocols to support further research and

development efforts.

Note on Nomenclature: The compound is systematically named 4-ethylthiazol-2-amine.

However, it is also commonly referred to as 2-Amino-4-ethylthiazole. For clarity and

consistency, this guide will use the name 2-Amino-4-ethylthiazole.

Chemical Identity and Molecular Structure
2-Amino-4-ethylthiazole is a substituted thiazole derivative characterized by an amino group at

the 2-position and an ethyl group at the 4-position of the thiazole ring.

Molecular Structure:
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Table 1: Chemical Identifiers and Properties

Identifier Value Reference

CAS Number 34631-53-3 [1][2]

Molecular Formula C₅H₈N₂S [1]

Molecular Weight 128.20 g/mol

IUPAC Name 4-ethyl-1,3-thiazol-2-amine [2]

Synonyms
2-Amino-4-ethyl-1,3-thiazole,

4-Ethylthiazol-2-ylamine
[1]

Physical Form Liquid [1]

Synthesis of 2-Amino-4-ethylthiazole
The primary synthetic route to 2-Amino-4-ethylthiazole is the Hantzsch thiazole synthesis. This

versatile method involves the condensation of an α-haloketone with a thiourea.

Hantzsch Thiazole Synthesis Workflow
The synthesis proceeds through the reaction of 1-chloro-2-butanone with thiourea.
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Reactants

1-Chloro-2-butanone

2-Amino-4-ethylthiazole

Condensation

Thiourea
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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